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Compound of Interest

Compound Name: Ethylene glycol-d4

Cat. No.: B119926 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for all laboratory chemicals is paramount. This in-depth

technical guide provides a comprehensive overview of the safety data for Ethylene Glycol-d4
(CAS No. 2219-51-4), a deuterated form of ethylene glycol commonly used in nuclear magnetic

resonance (NMR) based research and as a synthetic intermediate.[1]

This document summarizes key safety information, physical and chemical properties,

toxicological data, and handling procedures compiled from various safety data sheets (SDS). It

is intended to supplement, not replace, the official SDS provided by the manufacturer.

Core Safety and Hazard Information
Ethylene Glycol-d4 is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals identifies it as "Acute toxicity, Oral

(Category 4)" and "Specific target organ toxicity - repeated exposure, Oral (Category 2)," with

the kidney being the primary target organ.[2][3][4][5][6] The signal word associated with this

chemical is "Warning".[1][2][4][5]

Hazard statements indicate that it is harmful if swallowed and may cause damage to organs

through prolonged or repeated exposure if swallowed.[2][3][4][7] It is crucial to note that some

suppliers may provide conflicting information, with at least one SDS stating it is "Not a

hazardous substance or mixture."[8] Due to these discrepancies, it is recommended to handle

the substance with the caution required for a hazardous chemical.
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Physical and Chemical Properties
A compilation of the physical and chemical properties of Ethylene Glycol-d4 is presented

below. Data for the unlabeled compound, Ethylene Glycol, is also included for comparison, as it

is often cited in the SDS for the deuterated analogue.

Property Ethylene Glycol-d4
Ethylene Glycol
(Unlabeled)

CAS Number
2219-51-4[1][2][5][7][8][9][10]

[11]
107-21-1[2][7][9]

Molecular Formula C₂H₂D₄O₂[2][8] C₂H₆O₂[12][13]

Molecular Weight 66.09 g/mol [1][5][8][10][11] 62.07 g/mol [2][12][14][15]

Appearance Colorless liquid[2] Clear, colorless liquid[13][14]

Odor Odorless[2] Odorless[2][13][14]

Melting Point -13 °C (9 °F)[1][2] -12.9 °C (8.8 °F)[13][15]

Boiling Point
196 - 198 °C (385 - 388 °F)[1]

[2]
197.3 °C (387.1 °F)[13][14][15]

Density
1.113 g/mL[2] or 1.184 g/mL at

25 °C[1][5]
1.1132 g/cm³[13]

Flash Point
111 °C (232 °F)[2] or 113 °C

(235.4 °F) - closed cup[1][5]
111 °C (232 °F)[2]

Solubility in Water Completely miscible[2] Miscible[14][15]

Vapor Pressure
0.13 hPa (0.1 mmHg) at 20 °C

(68 °F)[2]
0.089 mm Hg at 25 °C[14]

Vapor Density 2.14 (Air = 1)[2][14] 2.14 (Air = 1)[14]

Auto-ignition Temperature 400 °C (752 °F)[2] 398 °C[14]

Explosion Limits
Lower: 3.2 Vol%, Upper: 15.3

Vol%[2]
Lower: 3.2%, Upper: 53%[14]
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Toxicological Information
The toxicological data for Ethylene Glycol-d4 is often extrapolated from its non-deuterated

counterpart. Ingestion is the primary route of concern for systemic toxicity.[16][17]

Data Point Value (for Ethylene Glycol)

LD50 Oral - Rat 4,700 mg/kg[2]

LD50 Dermal - Rabbit 10,607 mg/kg[2]

Potential Acute Health Effects:[2]

Eyes: May cause eye irritation.[2]

Skin: May be harmful if absorbed through the skin and may cause skin irritation.[2]

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[2]

Ingestion: Harmful if swallowed.[2]

Carcinogenic and Mutagenic Effects: No component of this product present at levels greater

than or equal to 0.1% is identified as a probable, possible, or confirmed human carcinogen by

IARC.[2][3] Data on mutagenic effects is not readily available.[2]

Experimental Protocols
The data presented in this guide are derived from Safety Data Sheets, which are summary

documents and do not contain detailed experimental methodologies. For specific experimental

protocols regarding the determination of physical, chemical, or toxicological properties,

researchers should consult relevant scientific literature and established testing guidelines from

organizations such as the OECD (Organisation for Economic Co-operation and Development)

or the EPA (Environmental Protection Agency).

Safe Handling and Storage Workflow
Proper handling and storage are critical to ensure the safety of laboratory personnel. The

following workflow outlines the key steps for managing Ethylene Glycol-d4 from receipt to
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disposal.

Receiving and Storage Handling and Use

Emergency Procedures

Disposal

Receive Shipment Inspect Container for Damage
Store at Room Temperature 

 in a Tightly Sealed Container 
 Away from Moisture

Don Personal Protective Equipment (PPE) 
 (Gloves, Safety Glasses, Lab Coat)

Work in a Well-Ventilated Area 
 or Fume Hood

Avoid Contact with Skin and Eyes 
 Avoid Inhalation of Vapor/Mist

Accidental Release 
 (Spill)

First Aid Measures

Dispose of Contents/Container 
 in Accordance with Local, 
 Regional, National, and 
 International Regulations

Contain Spill with 
 Absorbent Material

Follow Spill Cleanup Protocol

Collect and Dispose of 
 Contaminated Material ProperlyFollow Spill Cleanup Protocol

Eye Contact: Flush with Water

Immediate Response

Skin Contact: Wash with Soap and Water

Immediate Response

Inhalation: Move to Fresh AirImmediate Response

Ingestion: Rinse Mouth, 
 Do NOT Induce Vomiting, 

 Seek Medical AttentionImmediate Response

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of Ethylene Glycol-d4.

First-Aid Measures
In the event of exposure, the following first-aid measures should be taken immediately:

Eye Contact: Flush eyes with water as a precaution.[2]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

Inhalation: If breathed in, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician.[2]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Do NOT induce vomiting. Consult a physician.[2][4][8]

It is imperative to show the safety data sheet to the attending physician.[2]

Fire-Fighting Measures
Ethylene Glycol-d4 is flammable in the presence of an ignition source when the temperature

is above its flash point.[2]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][8][12]

Hazardous Combustion Products: Hazardous decomposition products formed under fire

conditions include carbon oxides.[2]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus and full

protective clothing.[4][6]

Accidental Release Measures
In the case of a spill or accidental release, the following steps should be taken:

Personal Precautions: Use appropriate personal protective equipment (PPE).[4][8] Avoid

breathing vapors, mist, or gas.[4][8] Ensure adequate ventilation.[8]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[8][12]

Methods for Cleaning Up: Absorb with liquid-binding material (e.g., sand, diatomite, acid

binders, universal binders).[8][12] Place in a suitable, closed container for disposal.[12]

This guide provides a foundational understanding of the safety considerations for Ethylene
Glycol-d4. Researchers are strongly encouraged to review the complete Safety Data Sheet

from their specific supplier before handling this chemical and to adhere to all institutional safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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